Cas no 2171936-16-4 (2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobutanoic acid)

• Product Name: 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobutanoic acid
• CAS No: 2171936-16-4
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6027425
• PubChem ID: 165581125
• Update Time: 2025-10-10

2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobutanoic acid
• 2-ethyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]butanoic acid
• EN300-1535574
• 2171936-16-4

• Inchi： 1S/C25H30N2O6/c1-3-25(4-2,23(30)31)27-22(29)13-16(28)14-26-24(32)33-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21,28H,3-4,13-15H2,1-2H3,(H,26,32)(H,27,29)(H,30,31)
• InChI Key： SBDQEXNMSHUDFU-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NC(C(=O)O)(CC)CC)=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobutanoic acid

Comprehensive Overview of 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobutanoic acid (CAS No. 2171936-16-4)

2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobutanoic acid (CAS No. 2171936-16-4) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and manufacturers favor this compound due to its stability, ease of deprotection, and compatibility with automated synthesis platforms. The presence of the hydroxybutanamido and butanoic acid moieties further enhances its versatility in constructing complex peptide architectures.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobutanoic acid has surged, driven by advancements in bioconjugation, drug discovery, and therapeutic peptide development. This compound is particularly relevant in the context of targeted drug delivery systems and precision medicine, where customized peptide sequences are engineered to improve bioavailability and reduce off-target effects. Its application in cancer research and immunotherapy has also garnered significant attention, as peptides play a pivotal role in modulating immune responses and inhibiting tumor growth.

From a synthetic chemistry perspective, CAS No. 2171936-16-4 exemplifies the convergence of organic chemistry and biotechnology. The Fmoc group is selectively removable under mild basic conditions, minimizing side reactions and preserving the integrity of sensitive functional groups. This attribute is critical for synthesizing multi-functional peptides and peptidomimetics, which are increasingly explored for their potential in treating metabolic disorders and neurodegenerative diseases. Furthermore, the compound’s hydrophilic-lipophilic balance makes it suitable for designing amphiphilic peptides, a class of molecules with applications in nanotechnology and material science.

The growing interest in sustainable chemistry and green synthesis has also influenced the use of 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobutanoic acid. Researchers are optimizing its production to reduce waste and energy consumption, aligning with global initiatives like the UN Sustainable Development Goals (SDGs). Innovations in flow chemistry and catalytic processes are being explored to enhance the scalability and cost-efficiency of this compound, addressing the needs of both academic and industrial stakeholders.

In summary, 2-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobutanoic acid (CAS No. 2171936-16-4) represents a cornerstone in modern peptide chemistry. Its applications span drug development, biomaterials, and biocatalysis, reflecting its interdisciplinary significance. As the scientific community continues to unravel the potential of peptide-based therapeutics, this compound will undoubtedly remain at the forefront of innovation, offering solutions to some of the most pressing challenges in healthcare and biotechnology.